Cas no 919087-91-5 (Benzoic acid, 5-nitro-2-(3-thienyl)-, ethyl ester)
919087-91-5 structure
Product Name:Benzoic acid, 5-nitro-2-(3-thienyl)-, ethyl ester
CAS No:919087-91-5
MF:C13H11NO4S
MW:277.295742273331
CID:766816
PubChem ID:71425739
Update Time:2025-04-19
Benzoic acid, 5-nitro-2-(3-thienyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-nitro-2-(3-thienyl)-, ethyl ester
- ethyl 5-nitro-2-thiophen-3-ylbenzoate
- 919087-91-5
- Ethyl 5-nitro-2-(thiophen-3-yl)benzoate
- DTXSID40844521
-
- Inchi: 1S/C13H11NO4S/c1-2-18-13(15)12-7-10(14(16)17)3-4-11(12)9-5-6-19-8-9/h3-8H,2H2,1H3
- InChI Key: ZDCWHMIDJQYHCH-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C=CC(=CC=1C(=O)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 277.04087901g/mol
- Monoisotopic Mass: 277.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 100Ų
Benzoic acid, 5-nitro-2-(3-thienyl)-, ethyl ester Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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